molecular formula C14H18O2S2 B8698764 Ethyl 2-benzyl-1,3-dithiane-2-carboxylate CAS No. 4882-96-6

Ethyl 2-benzyl-1,3-dithiane-2-carboxylate

Cat. No.: B8698764
CAS No.: 4882-96-6
M. Wt: 282.4 g/mol
InChI Key: YYXSFSVKRRCXMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-benzyl-1,3-dithiane-2-carboxylate is a useful research compound. Its molecular formula is C14H18O2S2 and its molecular weight is 282.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

4882-96-6

Molecular Formula

C14H18O2S2

Molecular Weight

282.4 g/mol

IUPAC Name

ethyl 2-benzyl-1,3-dithiane-2-carboxylate

InChI

InChI=1S/C14H18O2S2/c1-2-16-13(15)14(17-9-6-10-18-14)11-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3

InChI Key

YYXSFSVKRRCXMQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(SCCCS1)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 3.0 g (15.6 mmol) of 2-ethoxycarbonyl-1,3-dithiane in 40 ml of dry tetrahydrofuran was cooled under inert atmosphere to -78° C. and treated with 7.5 ml (15.6 mmol) of n-butyllithium. The resulting solution was warmed to -25° C., stirred for 20 min, recooled to -78° C., treated with 1.8 ml (15.6 mmol) of benzyl chloride, and stirred at ambient temperature for 16 h. After quenching with aqueous ammonium chloride, the mixture was extracted with ether, washed sequentially with water, aqueous sodium thiosulfate, and brine, dried over MgSO4, and concentrated in vacuo. Flash chromatography using 5% ethyl acetate in hexane gave 3.9 g (88%) of the desired compound. 1H NMR (CDCl3) δ 1.33 (t, J=7 Hz, 3H), 1.85 (qt, J=14, 3 Hz, 1H), 2.11 (dm, J=14 Hz, 1H), 2.69 (dt, J=14, 4 Hz, 2H), 3.23 (ddd, J=14, 12, 3 Hz, 2H), 3.38 (s, 2H), 4.27 (q, J=7 Hz, 2H), 7.25-7.35 (m, 5H). Mass spectrum (M+NH4)+ =300.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
40 mL
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solvent
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7.5 mL
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reactant
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Quantity
1.8 mL
Type
reactant
Reaction Step Three
Yield
88%

Synthesis routes and methods II

Procedure details

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